Cas no 5864-38-0 (13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol)

• Product Name: 13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• CAS No: 5864-38-0
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 948816
• PubChem ID: 450
• Update Time: 2025-04-19

13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol Chemical and Physical Properties

Names and Identifiers

• 13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• AC1L25C3
• CHEMBL1627567
• Estradiol-16
• Estradiol-16alpha
• Estradiol-16beta
• Estratriene-3,16alpha-diol
• NSC19611
• SureCN3357076
• 5864-38-0
• CHEBI:95191
• NSC102841
• NCIOpen2_007331
• CHEMBL412
• NCGC00015422-03
• BDBM50005414
• 17916-67-5
• NSC-102841
• 1,3,5(10)-Estratriene-3,17 beta-diol
• FT-0774211
• NCGC00015422-02
• BRD-A60070924-001-01-8
• 17BETA-ESTRADIOL-16,16-D2
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• L024123
• SY017569
• Estradiol13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• EN300-296134
• 15-methyltetracyclo[8.7.0.02,7.011,15]heptadeca-2,4,6-triene-5,14-diol
• NCGC00015422-04
• FT-0607262
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol (estradiol)
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol(17alpha-estradiol)
• 1093411-48-3
• NS00100142
• Estra-1,3,5(10)-triene-3,17-diol
• 15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2,4,6-triene-5,14-diol
• 17beta-Estradiol-[2,3,4-13C3]
• AKOS015998413
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol(17beta-estradiol)
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol(Estradiol)
• LS-14666
• (estradiol)13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol( Estradiol)
• FT-0668015
• 15-methyltetracyclo[8.7.0.0<2,7>.0<11,15>]heptadeca-2(7),3,5-triene-5,14-diol
• 13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol([6,7-3H]-estradiol)
• SCHEMBL94610
• SY045798
• MFCD00064144
• MFCD00003693
• Q27167000
• ?-Estradiol

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3
• InChI Key： VOXZDWNPVJITMN-UHFFFAOYSA-N
• SMILES： OC1CCC2C3CCC4C=C(C=CC=4C3CCC21C)O

Computed Properties

• Exact Mass: 272.17772
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 3.60920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives